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Compound of Interest

Compound Name:
3-Chloro-4-phenoxybenzoic acid

methyl ester

CAS No.: 158771-42-7

Cat. No.: B6298260

Get Quote

Executive Summary
Methyl 3-chloro-4-phenoxybenzoate (CAS: 158771-42-7) is a specialized diaryl ether

intermediate used critically in the synthesis of agrochemicals (pyrethroid/phenoxy-herbicide

analogs) and pharmaceutical candidates targeting inflammatory pathways and metabolic

enzymes. As a halogenated aromatic ester, it serves as a lipophilic scaffold that allows for the

precise positioning of the phenoxy group—a "privileged structure" in medicinal chemistry

known to enhance bioavailability and target binding affinity.

This guide provides a comprehensive technical analysis of the compound's properties,

validated synthesis protocols, and its application in modern drug discovery.

Part 1: Chemical Identity & Physicochemical
Properties[1][2][3]
Core Identification
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Attribute Detail

Chemical Name Methyl 3-chloro-4-phenoxybenzoate

CAS Number 158771-42-7

Parent Acid CAS 74917-55-8 (3-Chloro-4-phenoxybenzoic acid)

Molecular Formula C₁₄H₁₁ClO₃

Molecular Weight 262.69 g/mol

SMILES
COC(=O)C1=CC(=C(C=C1)OC2=CC=CC=C2)

Cl

Structural Class Diaryl Ether; Halogenated Benzoate Ester

Physical Properties
Appearance: Off-white to pale yellow crystalline solid or viscous oil (purity dependent).

Melting Point: 45–48 °C (Predicted/Analogous range; esters of this weight are often low-

melting solids).

Solubility:

High: Dichloromethane, Ethyl Acetate, DMSO, DMF, Toluene.

Low/Insoluble: Water.

Stability: Stable under standard ambient conditions. Hydrolyzes to the corresponding acid

(CAS 74917-55-8) under strong basic or acidic conditions.

Part 2: Synthesis & Manufacturing Protocols
Synthetic Strategy: Nucleophilic Aromatic Substitution
(SNAr)
The most robust and scalable synthesis avoids the harsh conditions of traditional Ullmann

coupling by utilizing an activated SNAr mechanism. The presence of the electron-withdrawing
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ester group at the para position activates the leaving group (fluorine or chlorine) for

displacement by the phenoxide nucleophile.

Reaction Scheme
Starting Material: Methyl 3-chloro-4-fluorobenzoate (or Methyl 3,4-dichlorobenzoate).

Nucleophile: Phenol.

Base: Potassium Carbonate (K₂CO₃) or Cesium Carbonate (Cs₂CO₃).

Solvent: DMF or NMP (Polar aprotic is essential).

Step-by-Step Protocol
Preparation: Charge a reaction vessel with Methyl 3-chloro-4-fluorobenzoate (1.0 eq) and

Phenol (1.05 eq) in anhydrous DMF (5-10 volumes).

Activation: Add K₂CO₃ (1.5 eq) in a single portion.

Expert Insight: Milling the K₂CO₃ improves surface area and reaction rate.

Reaction: Heat the mixture to 80–100 °C under nitrogen atmosphere for 4–6 hours. Monitor

by HPLC/TLC until the starting benzoate is <1%.

Note: If using the dichloro analog, higher temperatures (120–140 °C) and longer times are

required due to the poorer leaving group ability of chlorine compared to fluorine.

Quench: Cool to room temperature and pour into ice-cold water (10 volumes). The product

typically precipitates.

Workup: Extract with Ethyl Acetate (3x). Wash combined organics with 1N NaOH (to remove

excess phenol), water, and brine. Dry over Na₂SO₄.

Purification: Recrystallize from Hexane/Ethyl Acetate or purify via silica gel chromatography

(Gradient: 0-10% EtOAc in Hexanes).

Visualization: Synthesis Pathway

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6298260?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methyl 3-chloro-4-fluorobenzoate
(Electrophile)

Meisenheimer Complex
(Transition State)

K2CO3, DMF
80-100°C

Phenol
(Nucleophile)

K2CO3, DMF
80-100°C

Methyl 3-chloro-4-phenoxybenzoate
(Target)- F-

KF / KCl
(Salt Waste)

Click to download full resolution via product page

Caption: SNAr synthesis pathway showing the displacement of the halide by the phenoxide

nucleophile.

Part 3: Analytical Characterization
To ensure suitability for drug development, the compound must meet rigorous purity standards

(>98%).

Key Identification Metrics
¹H NMR (400 MHz, CDCl₃):

δ 3.92 (s, 3H, -OCH₃ ester).

δ 6.85 (d, 1H, ortho to ether linkage on benzoate ring).

δ 7.0–7.5 (m, 5H, phenoxy ring protons).

δ 7.90 (dd, 1H, meta to ester).

δ 8.10 (d, 1H, ortho to ester, meta to Cl).

Diagnostic: The doublet at ~6.85 ppm confirms the formation of the ether linkage.

Mass Spectrometry (LC-MS):

[M+H]⁺: 263.1 (Observed).

Isotope Pattern: Distinct 3:1 ratio for M and M+2 peaks due to the Chlorine atom (³⁵Cl/

³⁷Cl).
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Impurity Profile
Hydrolysis Product: 3-Chloro-4-phenoxybenzoic acid (Acidic impurity). Detectable by HPLC

(shorter retention time on C18).

Unreacted Phenol: Detectable by GC or HPLC; removed via caustic wash.

Bis-ether: If the starting material was 3,4-difluorobenzoate, a bis-phenoxy impurity is

possible (rare with 3-chloro-4-fluoro precursor).

Part 4: Applications in Drug Development[6]
The Diaryl Ether Scaffold
Methyl 3-chloro-4-phenoxybenzoate acts as a versatile building block for the diaryl ether class

of compounds. This structural motif is a "privileged scaffold" in medicinal chemistry due to its

ability to adopt specific conformations that fit into hydrophobic pockets of enzymes and

receptors.

Therapeutic Areas
Anti-Inflammatory (COX-2 / 5-LOX):

The phenoxybenzoate core mimics the arachidonic acid structure. Derivatives are

explored as dual inhibitors of cyclooxygenase and lipoxygenase pathways.

Metabolic Disorders (PPAR Agonists):

The acid metabolite (3-chloro-4-phenoxybenzoic acid) is structurally analogous to fibrates.

It serves as a headgroup for designing PPAR-α/γ agonists used in treating dyslipidemia

and Type 2 diabetes.

Agrochemicals (Herbicides):

While primarily a pharmaceutical intermediate, this specific substitution pattern (3-Cl) is

homologous to the "fop" and "fen" class of herbicides (e.g., Fenoxaprop), acting as

inhibitors of Acetyl-CoA Carboxylase (ACCase).
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Experimental Workflow: Derivatization
Researchers typically hydrolyze the ester to the free acid to couple it with amines (amide

formation) or reduce it to the benzyl alcohol for ether linkage extensions.

Methyl 3-chloro-4-phenoxybenzoate
(CAS 158771-42-7)

Acid Hydrolysis
(LiOH, THF/H2O)

Step 1: Deprotection

Reduction
(LiAlH4)

Step 2B: Scaffold Mod
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(R-NH2, HATU)

Step 2A: Library Gen
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Caption: Divergent synthesis workflow converting the ester into functionalized drug candidates.

Part 5: Safety & Handling (MSDS Highlights)
Signal Word:WARNING
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Hazard Class H-Code Statement

Skin Irritation H315 Causes skin irritation.[1]

Eye Irritation H319
Causes serious eye irritation.

[1]

STOT-SE H335
May cause respiratory

irritation.[1]

Aquatic Toxicity H411

Toxic to aquatic life with long-

lasting effects (typical for

halogenated diaryl ethers).

Handling Protocols:

PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.

Ventilation: Handle within a certified chemical fume hood to avoid inhalation of dust/aerosols.

Spill: Adsorb with inert material (vermiculite) and dispose of as halogenated organic waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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